Cas no 171754-02-2 ((1R,3S,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid)

• Product Name: (1R,3S,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid
• CAS No: 171754-02-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD08436673
• CID: 1085058
• PubChem ID: 11062480
• Update Time: 2025-04-20

(1R,3S,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid
• (1R,3S,4S)-2-Azabicyclo[2.2.1]-heptane-3-carboxylic acid
• (1S,2S,4R)-3-azabicyclo[2.2.1]heptane-2-carboxylic acid
• (3S)-2-AZABICYCLO(2.2.1)HEPTANE-3-CARBO
• (1R,3S,4S)-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLICACID
• P10586
• 171754-02-2
• 93473-01-9
• MFCD08436673
• CS-0053613
• AS-50564
• EN300-33992
• SCHEMBL6479236
• AKOS006237203

• MDL： MFCD08436673
• Inchi： 1S/C7H11NO2/c9-7(10)6-4-1-2-5(3-4)8-6/h4-6,8H,1-3H2,(H,9,10)/t4-,5+,6-/m0/s1
• InChI Key： BMVVXSIHLQYXJJ-JKUQZMGJSA-N
• SMILES： OC([C@@H]1[C@H]2CC[C@H](C2)N1)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives